Cas no 902584-06-9 (N-(4-chlorophenyl)-2-6-fluoro-3-(4-fluorobenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide)

N-(4-chlorophenyl)-2-6-fluoro-3-(4-fluorobenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide structure
902584-06-9 structure
Product Name:N-(4-chlorophenyl)-2-6-fluoro-3-(4-fluorobenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide
CAS No:902584-06-9
MF:C23H15ClF2N2O4S
MW:488.891010522842
CID:6038623
PubChem ID:20869240
Update Time:2023-11-29

N-(4-chlorophenyl)-2-6-fluoro-3-(4-fluorobenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

    • N-(4-chlorophenyl)-2-6-fluoro-3-(4-fluorobenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide
    • CCG-30483
    • F3407-2013
    • N-(4-chlorophenyl)-2-[6-fluoro-3-(4-fluorophenyl)sulfonyl-4-oxoquinolin-1-yl]acetamide
    • N-(4-chlorophenyl)-2-(6-fluoro-3-((4-fluorophenyl)sulfonyl)-4-oxoquinolin-1(4H)-yl)acetamide
    • N-(4-chlorophenyl)-2-[6-fluoro-3-(4-fluorobenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl]acetamide
    • 902584-06-9
    • AKOS001820632
    • VU0626352-1
    • Inchi: 1S/C23H15ClF2N2O4S/c24-14-1-6-17(7-2-14)27-22(29)13-28-12-21(23(30)19-11-16(26)5-10-20(19)28)33(31,32)18-8-3-15(25)4-9-18/h1-12H,13H2,(H,27,29)
    • InChI Key: BPBZGMGVLODCOC-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)NC(CN1C=C(C(C2C=C(C=CC1=2)F)=O)S(C1C=CC(=CC=1)F)(=O)=O)=O

Computed Properties

  • Exact Mass: 488.0409122g/mol
  • Monoisotopic Mass: 488.0409122g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 5
  • Complexity: 877
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 91.9Ų

N-(4-chlorophenyl)-2-6-fluoro-3-(4-fluorobenzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide Pricemore >>

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